Cas no 139197-13-0 (1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis-)
139197-13-0 structure
Product Name:1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis-
CAS No:139197-13-0
MF:C9H12O3
MW:168.189783096313
CID:1273984
Update Time:2024-08-04
1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis- Chemical and Physical Properties
Names and Identifiers
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- 1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis-
- 1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, (3aR,7aR)-rel-
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- Inchi: 1S/C9H12O3/c1-9-6(5-12-8(9)11)3-2-4-7(9)10/h6H,2-5H2,1H3/t6-,9+/m0/s1
- InChI Key: OWFKAQOWJLBPKL-IMTBSYHQSA-N
- SMILES: C1(=O)[C@]2(C)[C@@]([H])(CCCC2=O)CO1
Computed Properties
- Exact Mass: 168.07866
Experimental Properties
- Density: 1.205±0.06 g/cm3(Predicted)
- Boiling Point: 330.1±25.0 °C(Predicted)
- PSA: 43.37
1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
139197-13-0 (1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis-) Related Products
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